Cas no 2229520-98-1 (2-(4-chloro-3-nitrophenyl)-3,3-difluoropropan-1-amine)

• Product Name: 2-(4-chloro-3-nitrophenyl)-3,3-difluoropropan-1-amine
• CAS No: 2229520-98-1
• MF: C₉H₉ClF₂N₂O₂
• MW: 250.629768133163
• CID: 6529626
• PubChem ID: 165885702
• Update Time: 2025-06-10

2-(4-chloro-3-nitrophenyl)-3,3-difluoropropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(4-chloro-3-nitrophenyl)-3,3-difluoropropan-1-amine
• EN300-1949523
• 2229520-98-1

• Inchi： 1S/C9H9ClF2N2O2/c10-7-2-1-5(3-8(7)14(15)16)6(4-13)9(11)12/h1-3,6,9H,4,13H2
• InChI Key： CTQURMZQNLEAAH-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1[N+](=O)[O-])C(C(F)F)CN

Computed Properties

• Exact Mass: 250.0320616g/mol
• Monoisotopic Mass: 250.0320616g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 71.8Ų

Additional information on 2-(4-chloro-3-nitrophenyl)-3,3-difluoropropan-1-amine

Introduction to 2-(4-chloro-3-nitrophenyl)-3,3-difluoropropan-1-amine (CAS No. 2229520-98-1)

2-(4-chloro-3-nitrophenyl)-3,3-difluoropropan-1-amine (CAS No. 2229520-98-1) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its unique structural features, including a chloro-substituted nitrobenzene ring and a difluorinated propylamine side chain, exhibits promising properties that make it a valuable candidate for further exploration in drug development.

The chemical structure of 2-(4-chloro-3-nitrophenyl)-3,3-difluoropropan-1-amine is meticulously designed to enhance its pharmacological potential. The presence of both electron-withdrawing and electron-donating groups in its molecular framework allows for diverse interactions with biological targets. Specifically, the 4-chloro-3-nitrophenyl moiety contributes to the compound's lipophilicity and electronic properties, while the 3,3-difluoropropan-1-amine group introduces steric hindrance and metabolic stability, which are critical factors in drug design.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with enhanced efficacy and reduced side effects. The compound 2-(4-chloro-3-nitrophenyl)-3,3-difluoropropan-1-amine (CAS No. 2229520-98-1) has emerged as a key player in this landscape due to its unique chemical profile. Studies have demonstrated its potential in modulating various biological pathways, making it a promising candidate for applications in oncology, inflammation, and neurodegenerative diseases.

One of the most compelling aspects of this compound is its ability to interact with multiple targets simultaneously. The chloro-substituted nitrobenzene ring enhances binding affinity to enzymes and receptors, while the difluorinated propylamine side chain improves solubility and bioavailability. These characteristics are particularly advantageous in the development of small-molecule drugs that require precise targeting and minimal off-target effects.

The pharmacokinetic properties of 2-(4-chloro-3-nitrophenyl)-3,3-difluoropropan-1-amine have been extensively studied to optimize its therapeutic potential. Preliminary data suggest that the compound exhibits favorable metabolic stability, allowing for prolonged circulation in the bloodstream. Additionally, its structural features contribute to reduced susceptibility to enzymatic degradation, ensuring sustained activity at the target site.

Recent advancements in computational chemistry have enabled researchers to predict the binding interactions of 2-(4-chloro-3-nitrophenyl)-3,3-difluoropropan-1-amine with various biological targets with high accuracy. These simulations have identified potential therapeutic applications in conditions where precise molecular recognition is crucial. For instance, the compound has shown promise in inhibiting kinases involved in cancer progression and inflammatory responses.

The synthesis of 2-(4-chloro-3-nitrophenyl)-3,3-difluoropropan-1-amine (CAS No. 2229520-98-1) represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves carefully controlled reactions to ensure high yield and purity. The use of advanced catalytic systems has further optimized the process, making it scalable for industrial production. This synthetic route not only highlights the versatility of modern chemical methodologies but also underscores the importance of precision in drug development.

As research continues to uncover new therapeutic applications for 2-(4-chloro-3-nitrophenyl)-3,3-difluoropropan-1-amine, collaborations between academic institutions and pharmaceutical companies are becoming increasingly vital. These partnerships facilitate the translation of laboratory findings into clinical trials, ultimately bringing novel treatments to patients in need. The compound's unique properties make it an attractive candidate for further investigation across multiple therapeutic areas.

The regulatory landscape for new drug candidates like 2-(4-chloro-3-nitrophenyl)-3,3-difluoropropan-1-amine (CAS No. 2229520-98-1) is stringent but well-defined. Compliance with Good Manufacturing Practices (GMP) and rigorous safety assessments is essential to ensure patient safety and efficacy. As such, manufacturers must adhere to strict guidelines throughout the development process, from initial synthesis to final product delivery.

In conclusion,2-(4-chloro-3-nitrophenyl)-3,3-difluoropropan-1-amine represents a significant advancement in pharmaceutical chemistry with substantial potential for therapeutic applications. Its unique structural features and favorable pharmacokinetic properties make it a promising candidate for further research and development. As scientific understanding continues to evolve，this compound is poised to play a pivotal role in addressing some of the most pressing challenges in modern medicine.